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Compound of Interest

Compound Name: Agi-134

Cat. No.: B12390042 Get Quote

Agi-134 is a synthetic alpha-Gal glycolipid developed for cancer immunotherapy. As a research

chemical, proper handling and disposal are paramount to ensure laboratory safety and

environmental protection. While a specific Safety Data Sheet (SDS) for Agi-134 is not publicly

available, this guide provides procedural recommendations based on its chemical nature as a

glycolipid and established laboratory safety protocols.

Chemical and Physical Properties
Limited public information is available regarding the specific physical and chemical properties

of Agi-134. The following table summarizes the known data.

Property Value Source

Chemical Formula C70H126N3O26P [1]

Molecular Weight 1456.73 g/mol [1]

Appearance Not specified -

Solubility Water dispersible [2]

Storage

Room temperature in the

continental US; may vary

elsewhere. Refer to the

Certificate of Analysis for

specific storage conditions.

[3]
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Proper Disposal Procedures for Agi-134
As a synthetic glycolipid, Agi-134 should be treated as a chemical waste product and disposed

of according to institutional and local regulations. The following steps provide a general

disposal plan.

Step 1: Waste Identification and Segregation

Treat all materials contaminated with Agi-134 (e.g., unused solutions, contaminated labware,

personal protective equipment) as hazardous chemical waste.

Segregate Agi-134 waste from other waste streams to prevent accidental reactions.

Do not mix Agi-134 waste with biological or radioactive waste unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.

Step 2: Waste Collection and Containerization

Collect Agi-134 waste in a designated, leak-proof container that is compatible with the

chemical.

The container should be clearly labeled as "Hazardous Waste" and include the full chemical

name ("Agi-134" or "alpha-Gal Glycolipid"), concentration, and the date of waste

accumulation.

Keep the waste container securely closed except when adding waste.

Step 3: Storage of Chemical Waste

Store the Agi-134 waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure, well-ventilated, and away from heat sources or

incompatible chemicals.

Step 4: Arranging for Disposal

Contact your institution's EHS office to schedule a pickup for the hazardous waste.
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Do not dispose of Agi-134 down the drain or in the regular trash.

Step 5: Decontamination of Empty Containers

For empty containers that held Agi-134, triple-rinse them with a suitable solvent (e.g., water

or another solvent capable of removing the residue).

Collect the rinsate as hazardous waste.

After triple-rinsing, deface the original label and dispose of the container as regular non-

hazardous waste, in accordance with your institution's policies.

Experimental Protocol: In Vitro Tumor Cell Labeling
with Agi-134
The following is a generalized protocol for labeling tumor cells with Agi-134 to study its

immunological effects, based on published research.

Cell Culture: Culture tumor cells of interest (e.g., B16-F10 melanoma cells) to the desired

confluency in appropriate cell culture flasks or plates.

Preparation of Agi-134 Solution: Prepare a stock solution of Agi-134 in a suitable solvent,

such as phosphate-buffered saline (PBS). The final concentration for cell treatment may

vary, but concentrations around 500 µg/mL have been used in studies.

Cell Treatment:

Aspirate the culture medium from the cells.

Wash the cells once with PBS.

Add the Agi-134 solution to the cells and incubate for a specified period (e.g., 1 hour) at

37°C to allow for the incorporation of the glycolipid into the cell membrane.

Washing: After incubation, wash the cells multiple times with PBS to remove any

unincorporated Agi-134.
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Downstream Assays: The Agi-134 labeled cells are now ready for use in various

downstream immunological assays, such as complement-dependent cytotoxicity (CDC)

assays, antibody-dependent cell-mediated cytotoxicity (ADCC) assays, or phagocytosis

assays.

Agi-134 Signaling Pathway and Mechanism of
Action
Agi-134 functions by labeling tumor cells with the α-Gal antigen, which is not naturally present

on human cells. This triggers a pre-existing and abundant natural antibody response, leading to

tumor cell destruction.
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Caption: Agi-134 mechanism of action leading to anti-tumor immunity.
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This document provides foundational safety and handling information for Agi-134 in a research

setting. Always consult your institution's specific safety protocols and Environmental Health and

Safety office for guidance tailored to your location and facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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